Cas no 627-00-9 (4-Chlorobutanoic acid)

• Product Name: 4-Chlorobutanoic acid
• CAS No: 627-00-9
• MF: C₄H₇ClO₂
• MW: 122.550180673599
• MDL: MFCD00002818
• CID: 505155
• PubChem ID: 12300
• Update Time: 2025-04-19

4-Chlorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chlorobutanoic acid
• 4-Chlorobutyric Acid
• Butanoic acid,4-chloro-
• NSC 6391
• NSC 76578
• gamma-Chlorobutyric acid
• EINECS 210-977-7
• CS-W013545
• 4-Chlorobutyric acid, 99%
• FW74RY75G3
• AKOS009100462
• EN300-24805
• .gamma.-Chloro-n-butyric acid
• SCHEMBL34825
• gamma-Chloro-n-butyric acid
• DTXCID9043485
• BS-23241
• C0651
• SY051529
• .gamma.-Chlorobutyric acid
• Cl(CH2)3COOH
• NSC6391
• NS00035132
• NSC-6391
• Gammachlorobutyric acid
• 4-chlorobutanoicacid
• MFCD00002818
• NSC76578
• F19286
• Butyric acid, 4-chloro-
• DTXSID8060828
• 627-00-9
• 4-Chloro-n-butyric Acid
• PB47766
• NSC-76578
• Butanoic acid, 4-chloro-
• 4-chloro-butyric acid

• MDL： MFCD00002818
• Inchi： 1S/C4H7ClO2/c5-3-1-2-4(6)7/h1-3H2,(H,6,7)
• InChI Key： IPLKGJHGWCVSOG-UHFFFAOYSA-N
• SMILES： ClCCCC(=O)O

Computed Properties

• Exact Mass: 122.01300
• Monoisotopic Mass: 122.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 62.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.24 g/mL at 25 °C(lit.)
• Melting Point: 12-16 °C (lit.)
• Boiling Point: 125°C/15mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.451(lit.)
• Solubility: Slightly soluble (28 g/l) (25 º C),
• PSA: 37.30000
• LogP: 1.09000
• Solubility: Not determined.
• pka: 4.52(at RT℃)

4-Chlorobutanoic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R22
• HazardClass：8
• PackingGroup：III
• Storage Condition：Sealed in dry,Room Temperature(BD96308)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids